Cas no 199666-36-9 (1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis-)
199666-36-9 structure
Product Name:1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis-
CAS No:199666-36-9
MF:C6H17N5O2
MW:191.231480360031
CID:1389489
Update Time:2024-08-16
1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis-
- 1,3-Propanediamine, N1-(3-aminopropyl)-N1-(2-hydroxy-1-oxidodiazenyl)-
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- Inchi: 1S/C6H17N5O2/c7-3-1-5-10(6-2-4-8)11(13)9-12/h12H,1-8H2
- InChI Key: DLNIKTWGBUNSSV-UHFFFAOYSA-N
- SMILES: C(N(CCCN)[N+]([O-])=NO)CCN
Computed Properties
- Exact Mass: 191.13841
- Monoisotopic Mass: 191.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Color/Form: Gray white crystalline solid
- Density: 1.33
- Melting Point: 92-93ºC
- Boiling Point: 331.9ºC at 760 mmHg
- Flash Point: 154.5ºC
- Refractive Index: 1.563
- PSA: 113.94
- LogP: 1.17650
1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis- Security Information
- Storage Condition:−70°C
1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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